Cas no 41046-70-2 (2-Iodo-5-methoxyphenol)

2-Iodo-5-methoxyphenol structure
2-Iodo-5-methoxyphenol structure
Product Name:2-Iodo-5-methoxyphenol
CAS No:41046-70-2
MF:C7H7IO2
MW:250.033754587173
MDL:MFCD12963849
CID:856183
PubChem ID:329765393
Update Time:2025-04-19

2-Iodo-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-5-methoxyphenol
    • Phenol,2-iodo-5-methoxy-
    • 2-iodo-5-methoxy-phenol
    • AGN-PC-008MMF
    • AK104921
    • ANW-70865
    • CTK8C3957
    • MB12203
    • SureCN2083515
    • 3-Methoxy-6-iodophenol
    • Phenol, 2-iodo-5-methoxy-
    • UEKVFLARUBVPKA-UHFFFAOYSA-N
    • 5618AB
    • FCH1379019
    • AX8239129
    • ST2404448
    • DB-330398
    • CS-W021705
    • 2-Iodo-5-methoxyphenol, 97%
    • AKOS016007929
    • MFCD12963849
    • DTXSID40465154
    • SY114629
    • C75085
    • 41046-70-2
    • DS-4426
    • SCHEMBL2083515
    • MDL: MFCD12963849
    • Inchi: 1S/C7H7IO2/c1-10-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
    • InChI Key: UEKVFLARUBVPKA-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1O)OC

Computed Properties

  • Exact Mass: 249.94908g/mol
  • Monoisotopic Mass: 249.94908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.866±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 70-75 °C
  • Boiling Point: 245.7±25.0 ºC (760 Torr),
  • Flash Point: 102.4±23.2 ºC,
  • Solubility: Slightly soluble (1.9 g/l) (25 º C),

2-Iodo-5-methoxyphenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

2-Iodo-5-methoxyphenol Pricemore >>

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